2-chloro-N-(1-naphthyl)-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C20H13ClN2OS
• Molecular Weight: 364.8 g/mol
• IUPAC Name: 2-chloro-N-naphthalen-1-yl-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H13ClN2OS/c21-20-23-17(14-8-2-1-3-9-14)18(25-20)19(24)22-16-12-6-10-13-7-4-5-11-15(13)16/h1-12H,(H,22,24)
• InChI Key: DAVNVLYMCFQHTR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)Cl)C(=O)NC3=CC=CC4=CC=CC=C43

Description

2-chloro-N-(1-naphthyl)-4-phenyl-1,3-thiazole-5-carboxamide, also known as CNPTC, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. CNPTC is a member of the thiazole family of compounds and has been shown to have potent anti-tumor activity in preclinical studies.

Mechanism of Action

The mechanism of action of 2-chloro-N-(1-naphthyl)-4-phenyl-1,3-thiazole-5-carboxamide is not fully understood, but it is thought to act by inhibiting the activity of several key enzymes involved in cancer cell growth and survival. Specifically, this compound has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting the activity of AKT, this compound has also been shown to inhibit the activity of several other key enzymes involved in cancer cell growth and survival. These effects result in decreased cell proliferation and increased cell death in cancer cells.

Advantages and Limitations for Lab Experiments

2-chloro-N-(1-naphthyl)-4-phenyl-1,3-thiazole-5-carboxamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied for its potential use in cancer therapy, making it a well-characterized compound. However, this compound also has some limitations for use in lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to work with in some assays.

Future Directions

There are several future directions for research on 2-chloro-N-(1-naphthyl)-4-phenyl-1,3-thiazole-5-carboxamide. One potential area of research is the development of more potent and selective inhibitors of AKT and other key enzymes involved in cancer cell growth and survival. Another area of research is the development of new delivery methods for this compound, such as nanoparticles or liposomes, to improve its solubility and efficacy. Additionally, the potential use of this compound in combination with other cancer therapies, such as chemotherapy or radiation therapy, should be explored.

Synthesis Methods

The synthesis of 2-chloro-N-(1-naphthyl)-4-phenyl-1,3-thiazole-5-carboxamide involves the reaction of 2-chloro-4-phenylthiazole with 1-naphthylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then reacted with 5-amino-1,3-thiazole-4-carboxylic acid to yield this compound.

Scientific Research Applications

2-chloro-N-(1-naphthyl)-4-phenyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of a variety of cancer cell lines including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the activity of several key enzymes involved in cancer cell growth and survival.